Cas no 2172172-31-3 (4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid)

• Product Name: 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid
• CAS No: 2172172-31-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5870321
• PubChem ID: 165516432
• Update Time: 2025-05-21

4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid
• 4-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]oxolane-3-carboxylic acid
• EN300-1506545
• 2172172-31-3

• Inchi： 1S/C26H30N2O6/c1-2-28(23-16-33-14-22(23)25(30)31)24(29)12-7-13-27-26(32)34-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21-23H,2,7,12-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： PVCCXXDDRDYNTA-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)N(C(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid

Introduction to 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic Acid (CAS No. 2172172-31-3)

4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid, identified by its CAS number 2172172-31-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the realm of enzyme inhibition and molecular recognition. The intricate structure of this molecule, featuring a combination of amide and oxolane rings, makes it a subject of intense study for its potential therapeutic applications.

The chemical structure of 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid is characterized by a central oxolane ring substituted with a carboxylic acid group at the 3-position. This ring is further functionalized with an amide linkage that incorporates an ethyl group and a methoxycarbonyl-substituted amino group. The presence of the 9H-fluorenylmethoxycarbonyl moiety adds a layer of complexity, enhancing the compound's solubility and bioavailability while also influencing its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways through selective interactions with specific enzymes. The amide and oxolane functionalities in 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid make it an attractive candidate for such applications. Specifically, the amide group can serve as a hinge region for binding to active sites of enzymes, while the oxolane ring provides structural rigidity, enhancing binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as an inhibitor of proteases, which are enzymes that play crucial roles in various physiological processes, including inflammation, blood clotting, and cell signaling. Proteases are also implicated in numerous diseases, making them attractive targets for drug development. Studies have shown that compounds with similar structural motifs to 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid can effectively inhibit the activity of certain proteases by binding to their active sites and blocking their catalytic activity.

The methoxycarbonyl group in the molecule not only contributes to its structural stability but also enhances its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This makes it particularly well-suited for applications where precise molecular recognition is required. Additionally, the fluorenylmethoxycarbonyl moiety improves the compound's pharmacokinetic properties, including its solubility in water and its ability to cross biological membranes.

In the context of drug discovery, 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid represents a promising lead compound that could be further optimized through structure-based drug design. By leveraging computational methods such as molecular dynamics simulations and enzyme docking studies, researchers can gain insights into how this compound interacts with its biological targets at an atomic level. This information can then be used to guide the synthesis of analogs with improved potency and selectivity.

The oxolane ring in this compound is particularly noteworthy for its ability to stabilize reactive intermediates and transition states during enzymatic reactions. This property makes it an excellent scaffold for designing molecules that can selectively inhibit specific enzymatic pathways. For instance, studies have demonstrated that oxolane-containing compounds can be effective inhibitors of kinases, which are enzymes involved in cell growth and proliferation. By targeting kinases with high selectivity, such compounds have the potential to treat diseases such as cancer.

The synthesis of 4-N-ethyl-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanamidooxolane}-3-carboxylic acid) presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct this molecule efficiently using multi-step synthetic routes. Key steps include the formation of the oxolane ring through intramolecular cyclization reactions, followed by functionalization with the appropriate substituents at each position. These synthetic strategies often involve protecting group strategies to ensure regioselectivity and minimize side reactions.

The pharmacological evaluation of this compound has revealed several interesting properties that make it a valuable tool for research purposes. In vitro studies have shown that it can inhibit the activity of certain proteases with high potency and selectivity. Additionally, preliminary in vivo studies suggest that it may have favorable pharmacokinetic properties when administered orally or intravenously. These findings are encouraging and warrant further investigation into its potential therapeutic applications.

The development of new drugs is often hampered by issues related to drug resistance and off-target effects. However, compounds like 4-N-Ethyl-({((9H-fluoren)-9-yldimethylcarbamoyl}carbamoyl)butanamido)-oxolan]-3-carboxylic acid) offer a promising approach to overcoming these challenges by targeting multiple sites within an enzyme or by modulating downstream signaling pathways. By designing molecules that can interact with multiple residues within an enzyme's active site or allosteric site(s), researchers can create compounds that are less likely to induce resistance.

In conclusion, 4-N-Ethyl-({((N-dimethylcarbamoyl)-carbamoyl)-N-[(Ethylcarbamoyl)-N-methyl]-N-[(naphthalen]-1-yldimethylcarbamoylamino)]butanamide}-oxolan]-3-carboxylic acid (CAS No.2172172- 31 3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for further optimization as an enzyme inhibitor or molecular probe for studying biological processes at a molecular level.